626-72-2(L-Homocystine),C01817,H-3040

L-Homocystine Properties

Names and Identifiers

- L-Homocystine
- L-4,4'-Dithiobis(2-aminobutanoic acid)
- (2S,2'S)-4,4'-Disulfanediylbis(2-aminobutanoic acid)
- (H-Homocys-OH)?
- (H-Homocys-OH)₂
- H-HoCys-OH
- (H-Hcys-OH) 2
- Dl-Homocycine
- dl-homocystine crystalline
- HOMOCYSTINE,DL
- L-4,4′-Dithiobis(2-aminobutanoic acid)
- (H-HoCys-OH)2
- ZTVZLYBCZNMWCF-WDSKDSINSA-N
- 804AS222UE
- (2S)-2-amino-4-{[(3S)-3-amino-3-carboxypropyl]disulfanyl}butanoic acid
- Homocystine, L-
- Butanoic acid, 4,4'-dithiobis[2-amino-, (2S,2'S)-
- Butanoic acid, 4,4'-dithiobis(2-amino-, (2S,2'S)-
- Butanoic acid, 4,4'-dithiobis[2-amino-, [S-(R*,R*)]-
- (H-Hcys-OH)2
- L-Homocystine, cell culture
- SCHEMBL385397
- MFCD00020391
- DTXSID101014691
- (2S,2'S)-4,4'-dithiobis(2-aminobutanoic acid)
- rel-(2S,2'S)-4,4'-Disulfanediylbis(2-aminobutanoic acid)
- UNII-804AS222UE
- EINECS 210-962-5
- Q24188398
- CS-W012406
- L-Homocystine, purum, >=98.0% (NT)
- 2-amino-4-{[(3S)-3-amino-3-carboxypropyl]disulfanyl}butanoic acid
- C01817
- (S)-2-amino-4-((S)-3-amino-3-carboxy-propyldisulfanyl)-butyric acid
- BUTYRIC ACID, 4,4'-DITHIOBIS(2-AMINO-, L-
- 626-72-2
- C8H16N2O4S2
- H-3040
- HOMOCYSTINE, (+)-
- L-4,4'-dithio-bis(2-aminobutyric acid)
- DTXSID001019905
- CHEBI:141698
- (S-(R*,R*))-4,4'-Dithiobis(2-aminobutyric) acid
- L-HOMOCYSTINE [MI]
- BUTANOIC ACID, 4,4'-DITHIOBIS(2-AMINO-, (S-(R*,R*))-
- HY-W011690
- 451C7394-EBB7-4FF8-823E-43C3DCBF69BE
- (2S,2'S)-homocystine
- (2S)-2-amino-4-[[(3S)-3-amino-3-carboxypropyl]disulfanyl]butanoic acid
- L-Homocystine, cell culture tested
- DS-18098
- AKOS015924140
- EN300-36962
- (2S,2'S)-4,4'-dithiobis(2-aminobutyric acid)
- L-Homocystine, >=98% (HPLC)
- L-Homocystine (H-L-HCystine)
- L-4,4'-dithio-bis(2-aminobutanoic acid)
- Butanoic acid, 4,4'-dithiobis[2-amino-, [S-(R*,R*)]-; Butyric acid, 4,4'-dithiobis[2-amino-, L- (8CI); (2S,2'S)-4,4'-Dithiobis[2-aminobutanoic acid]; L-Homocystine
- 870-93-9
- +Expand
- MDL： MFCD00020391
- InChIKey： ZTVZLYBCZNMWCF-WDSKDSINSA-N
- Inchi： 1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14)/t5-,6-/m0/s1
- SMILES： S(C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])SC([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]

Computed Properties

Exact Mass: 268.05500
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 9
Monoisotopic Mass: 268.055
Heavy Atom Count: 16
Complexity: 216
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -5.6
Surface Charge: 0
Topological Polar Surface Area: 177

Experimental Properties

LogP: 1.37240
PSA: 177.24000
Boiling Point: 507.6±50.0 °C at 760 mmHg
Melting Point: 281-284 °C (dec.) (lit.)
Flash Point: 260.8±30.1 °C
Solubility: biological extracorporealIn Vitro:DMSOsolubility1 mg/mL(3.73 mM;ultrasonic and adjust pH to 5 with HCl)H2O : 1 mg/mL(3.73 mM;ultrasonic and adjust pH to 2 with HCl)
Color/Form: Crystallization.
Solubility: Not determined.
Specific Rotation: 77 º (c=1% in 1N HCl)
Density: 1.0990

L-Homocystine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0035K4-1g	L-Homocystine	626-72-2	95%	1g	$4.00	2024-04-22
A2B Chem LLC	AB46372-1g	L-Homocystine	626-72-2	95%	1g	$4.00	2024-04-19
Apollo Scientific	OR480428-5g	(2S)-2-Amino-4-[[(3S)-3-amino-4-hydroxy-4-oxo-butyl]disulfanyl]butanoic acid	626-72-2		5g	£77.00	2023-09-02
ChemScence	CS-W012406-5g	L-Homocystine	626-72-2	≥98.0%	5g	$40.0	2022-04-26
Enamine	EN300-36962-0.05g	(2S)-2-amino-4-{[(3S)-3-amino-3-carboxypropyl]disulfanyl}butanoic acid	626-72-2	95%	0.05g	$19.0	2023-05-26
eNovation Chemicals LLC	K19086-1g	L-HOMOCYSTINE	626-72-2	97%	1g	$253	2022-09-04
Fluorochem	M06106-1g	H-HoCys-OH	626-72-2	95+%	1g	￡12.00	2022-02-28
MedChemExpress	HY-W011690-100mg	L-Homocystine	626-72-2	≥98.0%	100mg	￥300
TRC	H591360-100mg	L-Homocystine	626-72-2		100mg	$ 80.00	2023-09-07
BAI LING WEI Technology Co., Ltd.	974051-250MG	L-Homocystine, 99%	626-72-2	99%	250MG	¥ 1339

L-Homocystine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:626-72-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:626-72-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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3. Notes

M. P. Berry,M. C. Whiting,D. Sims,J. S. Pizey,W. E. Truce,G. B. Barlow,D. B. Hope,J. F. Humphries,R. D. Gillard,G. Wilkinson,D. Bryce-Smith,A. Gilbert,M. T. Chaudhry,G. A. Powers,R. Stephens,J. C. Tatlow,D. B. Bigley J. Chem. Soc. 1964 862
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7. Non-ionic water-soluble “clickable” α-helical polypeptides: synthesis, characterization and side chain modification

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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 626-72-2 (L-Homocystine)